Cas no 157469-82-4 (Sesaminol (1→2) diglucoside)

Sesaminol (1→2) diglucoside structure
Sesaminol (1→2) diglucoside structure
Product name:Sesaminol (1→2) diglucoside
CAS No:157469-82-4
MF:C32H38O17
MW:694.63393163681
CID:2190840
PubChem ID:85328110

Sesaminol (1→2) diglucoside Chemical and Physical Properties

Names and Identifiers

    • Sesaminol (1→2) diglucoside
    • 6-[(1S,3aR,4S,6aR)-4-(1,3-Benzodioxol-5-yl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-1,3-benzodioxol-5-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
    • DTXSID101100642
    • 157469-82-4
    • CHEBI:191723
    • Sesaminol glucosyl-(1->2)-glucoside
    • 2-[2-[[6-[3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrouro[3,4-c]uran-6-yl]-1,3-benzodioxol-5-yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • 6-[(1S,3aR,4S,6aR)-4-(1,3-Benzodioxol-5-yl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-1,3-benzodioxol-5-yl 2-O-I(2)-D-glucopyranosyl-I(2)-D-glucopyranoside
    • Inchi: 1S/C32H38O17/c33-6-21-23(35)25(37)27(39)31(47-21)49-30-26(38)24(36)22(7-34)48-32(30)46-17-5-20-19(44-11-45-20)4-13(17)29-15-9-40-28(14(15)8-41-29)12-1-2-16-18(3-12)43-10-42-16/h1-5,14-15,21-39H,6-11H2/t14-,15-,21+,22+,23+,24+,25-,26-,27+,28+,29+,30+,31-,32+/m0/s1
    • InChI Key: TUTPGZDOPYRLSX-GBPWBKNYSA-N
    • SMILES: O([C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@@]1([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)C1C=C2OCOC2=CC=1[C@H]1OC[C@]2([H])[C@@H](C3=CC=C4OCOC4=C3)OC[C@]12[H]

Computed Properties

  • Exact Mass: 694.21089974g/mol
  • Monoisotopic Mass: 694.21089974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 8
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 234Ų
  • XLogP3: -1.1

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